Cas no 1849364-85-7 (4-[(Pentan-3-yl)amino]butan-2-one)

• Product Name: 4-[(Pentan-3-yl)amino]butan-2-one
• CAS No: 1849364-85-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5252794
• PubChem ID: 165839697
• Update Time: 2025-05-22

4-[(Pentan-3-yl)amino]butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(1-Ethylpropyl)amino]-2-butanone
• 1849364-85-7
• 4-[(pentan-3-yl)amino]butan-2-one
• EN300-372183
• 4-[(Pentan-3-yl)amino]butan-2-one

• Inchi： 1S/C9H19NO/c1-4-9(5-2)10-7-6-8(3)11/h9-10H,4-7H2,1-3H3
• SMILES： O=C(C)CCNC(CC)CC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.857±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 224.9±23.0 °C(Predicted)
• pka: 10.00±0.28(Predicted)

Additional information on 4-[(Pentan-3-yl)amino]butan-2-one

4-[(Pentan-3-yl)amino]butan-2-one: A Comprehensive Overview

The compound 4-[(Pentan-3-yl)amino]butan-2-one, identified by the CAS number 1849364-85-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a ketone group and an aminoalkyl substituent. The presence of these functional groups makes it versatile and valuable in various applications across different industries.

Recent studies have highlighted the potential of 4-[(Pentan-3-yl)amino]butan-2-one in the pharmaceutical industry, particularly in drug design and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. Its ability to form stable complexes with metal ions has also been leveraged in catalytic processes, enhancing reaction efficiency and selectivity.

In addition to its pharmaceutical applications, 4-[(Pentan-3-yl)amino]butan-2-one has found utility in the food industry as a flavor enhancer and stabilizer. Its chemical stability under varying conditions makes it ideal for use in food additives, where maintaining product quality and shelf life is crucial. Moreover, its compatibility with various food matrices ensures minimal interference with taste profiles.

The synthesis of 4-[(Pentan-3-yl)amino]butan-2-one involves a series of well-defined chemical reactions, including nucleophilic addition and condensation processes. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

In terms of safety and handling, 4-[(Pentan-3-yl)amino]butan-2-one exhibits low toxicity levels under normal usage conditions. However, proper handling procedures are recommended to ensure occupational safety and compliance with regulatory standards.

In conclusion, 4-(Pentan-3-yllamino)butan-2-one, CAS 1849364857, stands out as a versatile compound with diverse applications across multiple sectors. Its continued exploration in research and development promises further innovations that could benefit various industries while adhering to safety and sustainability principles.